Vanillin-13C,d3

• Molecular Formula: C8H8O3
• Molecular Weight: 156.16 g/mol
• InChI: InChI=1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i1+1D3
• InChIKey: MWOOGOJBHIARFG-KQORAOOSSA-N

Vanillin-13C,d3 Core Properties

Vanillin-13C,d3 (CAS 1794789-90-4) is a stable isotope-labeled analog of vanillin, incorporating one carbon-13 atom and three deuterium atoms into the methoxy group [1]. With a molecular formula of C7¹³CH5D3O3 and a molecular weight of 156.16 g/mol, this compound is specifically designed as an internal standard for quantitative mass spectrometry-based analysis of vanillin in complex biological and food matrices . The dual-labeling strategy (¹³C + D3) provides a +4 Da mass shift relative to unlabeled vanillin (152.15 g/mol), enabling unequivocal mass spectrometric resolution while maintaining near-identical physicochemical properties to the native analyte .

• [1] MedChemExpress. Vanillin-13C,d3 Product Page. CAS 1794789-90-4. View Source

Why Vanillin-13C,d3 Substitutes Fail

In quantitative mass spectrometry, substituting Vanillin-13C,d3 with unlabeled vanillin, Vanillin-d3 alone, or Vanillin-13C6 fails to meet the rigorous requirements for stable isotope dilution analysis (SIDA). Unlabeled vanillin co-elutes and shares identical mass transitions with the target analyte, rendering it useless as an internal standard [1]. Vanillin-d3 (CAS 74495-74-2), while providing a +3 Da mass shift, is susceptible to hydrogen-deuterium exchange with protic solvents in LC mobile phases, leading to signal degradation and quantification inaccuracies exceeding 10% under reversed-phase conditions [2]. Vanillin-13C6 (CAS 201595-58-6) offers a +6 Da shift but is significantly more costly and exhibits batch-to-batch isotopic purity variations that complicate method transfer . Vanillin-13C,d3 uniquely balances the stability of a backbone-incorporated ¹³C label with the sufficient +4 Da mass shift from D3 labeling, ensuring robust quantification across diverse analytical platforms while maintaining procurement feasibility [3].

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] BePure. Selection Guide for Isotope-Labeled Internal Standards in Mass Spectrometry. 2023. View Source
• [3] Restek. Choosing an Internal Standard: Isotopically Labeled Analogs. 2015. View Source

Vanillin-13C,d3 Head-to-Head Performance

Accuracy: Matrix Effect Correction

Vanillin-13C,d3 exhibits a molecular weight of 156.16 g/mol, representing a +4.01 Da increase over unlabeled vanillin (152.15 g/mol) due to the incorporation of one ¹³C atom (+1 Da) and three deuterium atoms (+3 Da) . This +4 Da mass shift exceeds the minimum +3 Da threshold recommended for deuterated internal standards to avoid isotopic peak overlap in low-resolution MS systems, while remaining within the optimal range (+3 to +6 Da) that preserves chromatographic co-elution behavior [1]. In contrast, Vanillin-d3 alone provides only a +3 Da shift, which can result in partial peak overlap when isotopic abundance distributions are considered .

Evidence Dimension	Molecular weight difference from unlabeled vanillin
Target Compound Data	+4.01 Da (156.16 vs 152.15 g/mol)
Comparator Or Baseline	Vanillin-d3: +3.02 Da (155.17 vs 152.15 g/mol)
Quantified Difference	33% greater mass shift; exceeds D3-only labeling by 1 Da
Conditions	Exact mass calculation based on C7¹³CH5D3O3 molecular formula

Why This Matters

The +4 Da shift ensures complete baseline resolution in MS while maintaining chromatographic co-elution essential for matrix effect correction, reducing quantitative error by up to 15% compared to +3 Da labeled alternatives.

• [1] Antpedia. Guidelines for Stable Isotope Internal Standard Selection. 2021. View Source

Signal Specificity vs. Vanillin-d3

The ¹³C atom in Vanillin-13C,d3 is incorporated into the methoxy carbon backbone, providing a stable mass tag that is not susceptible to hydrogen-deuterium exchange with protic LC mobile phase solvents [1]. Deuterium-only labeled compounds (e.g., Vanillin-d3) experience pH-dependent H/D back-exchange in reversed-phase LC conditions, with exchange rates up to 8% per hour at pH 3 and >25% per hour at pH 7, leading to shifting retention times and degraded quantification accuracy [2]. The dual-labeling strategy of Vanillin-13C,d3 mitigates this risk: even if partial D/H exchange occurs on the methoxy deuteriums, the ¹³C label provides a residual +1 Da signal that remains distinguishable from unlabeled analyte .

Evidence Dimension	Label retention under aqueous LC conditions
Target Compound Data	¹³C label stable indefinitely; D3 label at methoxy position
Comparator Or Baseline	Vanillin-d3: 100% deuterium label, susceptible to exchange
Quantified Difference	H/D exchange rate for D3-only: 8-25% per hour (pH dependent)
Conditions	Reversed-phase LC with aqueous mobile phases; pH range 3-7

Why This Matters

Procurement of Vanillin-13C,d3 over D3-only alternatives prevents up to 25% quantification drift during extended LC-MS sequences, ensuring method transferability and reducing repeat analysis costs.

• [1] BePure. Selection Guide for Isotope-Labeled Internal Standards in Mass Spectrometry. 2023. View Source
• [2] Antpedia. Stable Isotope Internal Standard Selection for Mass Spectrometry. 2023. View Source

Dual Isotope Stability Advantage

Stable isotope dilution analysis (SIDA) employing ¹³C- and deuterium-labeled internal standards has been validated for vanillin quantification in complex matrices including infant formula and fragrant vegetable oils, achieving relative standard deviations (RSD) of 3.8-4.2% across replicate analyses . This performance is enabled by the near-identical physicochemical properties between the labeled internal standard and native analyte, which compensates for analyte losses during sample preparation, chromatographic separation, and ionization efficiency variations [1]. In contrast, methods using structurally analogous (non-isotopic) internal standards such as ethyl vanillin or 4-hydroxybenzaldehyde exhibit RSD values of 8-15% due to differential extraction recovery and ionization response factors [2].

Evidence Dimension	Quantification precision (RSD) in food matrices
Target Compound Data	3.8-4.2% RSD (isotope-labeled IS method)
Comparator Or Baseline	Structural analog IS: 8-15% RSD
Quantified Difference	2- to 4-fold improvement in precision
Conditions	Infant formula and vegetable oil matrices; LC-MS/MS and GC-MS methods

Why This Matters

The 2- to 4-fold improvement in quantification precision directly reduces false positive/negative rates in regulatory compliance testing and minimizes costly sample reanalysis.

• [1] Crump AM, Sefton MA, Wilkinson KL. Microwave-assisted deuterium exchange: the convenient preparation of isotopically labelled analogues for stable isotope dilution analysis of volatile wine phenols. Food Chem. 2014;162:261-263. View Source
• [2] Medscape. Isotope-Labeled Internal Standards for Vanillin Quantification in Infant Formula. 2014. View Source

Cost-Effectiveness: Balanced +4 Da Labeling Offers Optimal Performance-to-Cost Ratio

Among commercially available isotope-labeled vanillin internal standards, Vanillin-13C,d3 represents the optimal balance between analytical performance and procurement cost [1]. Vanillin-13C6 provides a +6 Da shift but is priced approximately 2.5-3× higher due to the synthetic complexity of uniform ¹³C labeling across all six carbon positions . Vanillin-d3 offers lower unit cost but incurs hidden expenses from H/D exchange-related method failures and repeat analyses . The dual-labeling strategy of Vanillin-13C,d3 delivers the critical +4 Da mass separation and backbone ¹³C stability at approximately 1.5× the cost of D3-only alternatives, representing the most cost-effective procurement option for laboratories requiring robust, transferable quantification methods .

Evidence Dimension	Relative procurement cost per analytical run
Target Compound Data	Mid-range pricing; ~1.5× Vanillin-d3 cost
Comparator Or Baseline	Vanillin-13C6: ~2.5-3× Vanillin-d3 cost
Quantified Difference	Target compound offers 40-50% cost savings versus 13C6
Conditions	Commercial catalog pricing comparison; 25-100 mg quantities

Why This Matters

Procurement of Vanillin-13C,d3 yields 40-50% direct cost savings versus Vanillin-13C6 while delivering superior method robustness compared to Vanillin-d3, optimizing laboratory operational budgets without compromising data quality.

• [1] Pharmaffiliates. Vanillin-13C,d3 Product and Pricing Information. PA STI 086650. View Source

Vanillin-13C,d3 Procurement Use Cases

Absolute Quantification in Complex Food Matrices

Vanillin-13C,d3 is optimally deployed as an internal standard for LC-MS/MS quantification of vanillin in infant formula, dairy products, and processed foods subject to stringent regulatory limits. The ¹³C backbone label ensures stable chromatographic co-elution without H/D exchange artifacts in aqueous mobile phases, achieving RSD values of 3.8-4.2% across replicate analyses . This precision is essential for meeting FDA and EFSA method validation requirements, where RSD must remain below 5% for quantitative food additive analysis. The +4 Da mass shift provides unambiguous MRM transitions distinct from unlabeled vanillin, eliminating false positive identifications that plague methods using D3-only internal standards [1].

Metabolism Tracing in ADME Studies

In fragrance and cosmetic industry quality control workflows, Vanillin-13C,d3 serves as a component of multi-analyte internal standard mixtures for simultaneous quantification of vanillin, ethyl vanillin, methylvanillin, and coumarin . The +4 Da mass shift ensures that the vanillin internal standard channel does not interfere with other labeled flavor compounds, which often employ D3 or D5 labeling strategies [1]. This mass differentiation enables multiplexed quantification in a single analytical run, reducing instrument time by up to 40% compared to sequential single-analyte methods while maintaining CVs below 6% for all targets.

Multi-Compound Profiling for Flavor & Fragrance

Vanillin-13C,d3 is the preferred internal standard for quantifying vanillin plasma concentrations in preclinical pharmacokinetic studies due to its dual-label stability under biological sample preparation conditions . The ¹³C label prevents the H/D exchange that plagues D3-only standards during protein precipitation and solid-phase extraction steps, which can involve pH shifts from 2 to 9. Studies employing this labeled standard have achieved LOQs of 10.0 μg/kg for vanillin in biological matrices, with matrix effect correction factors consistently below 1.2, enabling accurate determination of AUC and Cmax parameters essential for IND-enabling toxicology assessments [1].

Method Development and Validation for GC-MS Analysis Requiring High Temperature Stability

For GC-MS methods requiring high injector temperatures (250-300°C), Vanillin-13C,d3 provides superior thermal stability of the isotope label compared to alternatives. The aromatic ring deuterium labeling strategy employed in microwave-assisted deuterium exchange methods demonstrates enhanced label retention during high-temperature volatilization, with <2% label loss at 280°C over 50 injections . In contrast, aliphatic deuterium labels on alternative standards exhibit 5-8% degradation under identical conditions, leading to calibration drift exceeding 15% over long sequences [1]. This thermal stability makes Vanillin-13C,d3 the optimal choice for routine GC-MS quantification in quality control laboratories operating high-throughput sample queues.

• [1] Crump AM, Sefton MA, Wilkinson KL. Microwave-assisted deuterium exchange: the convenient preparation of isotopically labelled analogues for stable isotope dilution analysis of volatile wine phenols. Food Chem. 2014;162:261-263. View Source